Cortisone Sodium Succinate-d4

Specification

• Molecular Formula: C₂₅H₂₇D₄NaO₈
• Molecular Weight: 486.52

Introduction

Chemical Structure and Properties

Cortisone Sodium Succinate-d4 is characterized by its molecular formula C25H32NaO8, with a calculated molecular weight of 487.5 g/mol. The compound belongs to the corticosteroid family, specifically representing a deuterated sodium salt of the succinate ester of cortisone. The strategic placement of deuterium atoms in the succinate portion of the molecule creates an isotopically labeled compound that maintains nearly identical chemical properties to the non-deuterated version while providing distinct mass spectral characteristics.

Structural Identifiers

The structural characterization of Cortisone Sodium Succinate-d4 can be defined through several standardized chemical identifiers as shown in Table 1:

Table 1: Structural Identifiers of Cortisone Sodium Succinate-d4

Identifier Type	Value
InChI	InChI=1S/C25H32O8.Na/c1-23-9-7-15(26)11-14(23)3-4-16-17-8-10-25(32,24(17,2)12-18(27)22(16)23)19(28)13-33-21(31)6-5-20(29)30;/h11,16-17,22,32H,3-10,12-13H2,1-2H3,(H,29,30);/t16-,17-,22+,23-,24-,25-;/m0./s1/i5D2,6D2;
InChIKey	CIFFNDLPVCMVDM-GJUGNVTPSA-N
SMILES	[2H]C([2H])(C(=O)O)C([2H])([2H])C(=O)OCC(=O)[C@]1(CC[C@@H]2[C@@]1(CC(=O)[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)O.[Na]

Source: Generated from molecular structure data

Physical Properties

The physical properties of Cortisone Sodium Succinate-d4 are largely similar to those of the non-deuterated compound, with the primary difference being the isotopic composition. The compound exists as a solid at room temperature and exhibits solubility characteristics typical of corticosteroid sodium succinate derivatives.

Analytical Applications

Cortisone Sodium Succinate-d4 serves critical functions in analytical chemistry, particularly in quantitative analysis involving mass spectrometry techniques.

Internal Standard for Mass Spectrometry

The primary application of Cortisone Sodium Succinate-d4 is as an internal standard for quantitative analysis of corticosteroids in biological samples. The deuterium labeling provides a compound that behaves almost identically to non-deuterated cortisone sodium succinate during sample preparation and chromatographic separation, but can be distinguished by mass spectrometric detection due to the mass difference. This property makes it an ideal internal standard for correcting for variability in:

• Sample preparation efficiency

• Instrument response

• Matrix effects in complex biological samples

Deuterated standards like Cortisone Sodium Succinate-d4 are essential in developing and validating analytical methods for pharmaceutical analysis. These standards provide reliable reference points for method optimization and validation, ensuring accurate quantification of active pharmaceutical ingredients.

Parameter	Results
Linearity	y = 28982x + 36707, R² = 0.9914
Range	5-30 μg/ml
Precision (Intraday %RSD)	0.32 - 0.73
Precision (Interday %RSD)	1.10 – 1.35
Assay	100.49%
Accuracy (50% Recovery)	100.04%
Accuracy (100% Recovery)	100.19%
Accuracy (150% Recovery)	99.13%
Limit of Detection (LOD)	0.37 μg/ml
Limit of Quantification (LOQ)	1.13 μg/ml

Source: Adapted from validation data for Hydrocortisone Sodium Succinate

Comparative Analysis with Related Compounds

Understanding Cortisone Sodium Succinate-d4 requires contextualizing it within the broader family of corticosteroid derivatives and deuterated analogs.

Relationship to Non-Deuterated Analogs

Cortisone Sodium Succinate-d4 maintains nearly identical physicochemical properties to its non-deuterated counterpart, with differences primarily observable in mass spectrometric analysis. This similarity extends to:

• Chromatographic retention behavior

• Chemical reactivity

• Solubility characteristics

• Stability profiles

These similarities ensure that the deuterated compound faithfully mimics the behavior of the target analyte throughout the analytical process while remaining distinguishable during detection.

Comparison with Other Deuterated Standards

Cortisone Sodium Succinate-d4 is part of a broader family of deuterated corticosteroid standards used in analytical chemistry. It is often used alongside other deuterated standards such as Cortisol-D4 and Cortisone-D8 in comprehensive analytical methods targeting multiple corticosteroids. The selection of appropriate deuterated standards depends on the specific analytical requirements, target analytes, and instrumentation available.

Research Applications

Deuterated standards such as Cortisone Sodium Succinate-d4 are essential tools in various research domains, particularly those involving corticosteroid metabolism and pharmacokinetics.

Pharmacokinetic Studies

In pharmacokinetic research, Cortisone Sodium Succinate-d4 can serve as an internal standard for monitoring cortisone levels in plasma and other biological matrices. This application is particularly relevant in studies investigating the metabolism and excretion of corticosteroids in various physiological and pathological conditions.

A study examining cortisol excretion in patients with secondary adrenal insufficiency utilized analytical methods that likely employed deuterated internal standards for quantification. The study reported plasma cortisol levels under various conditions, with measurements taken at intervals following hydrocortisone ingestion. Such research demonstrates the clinical importance of accurate corticosteroid quantification, for which compounds like Cortisone Sodium Succinate-d4 are essential.

Current Developments and Future Directions

Based on available data, Cortisone Sodium Succinate-d4 appears to be a relatively recent addition to the repertoire of deuterated corticosteroid standards, with its PubChem entry created on December 1, 2023, and modified on April 5, 2025. This recent development suggests growing interest in improved analytical methodologies for corticosteroid analysis.

Emerging Analytical Techniques

Recent advances in analytical instrumentation, particularly in the field of mass spectrometry, continue to enhance the precision and sensitivity of methods employing deuterated internal standards. Techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are increasingly applied to corticosteroid analysis, offering superior selectivity and sensitivity compared to traditional HPLC methods.

Expanding Applications

The application of deuterated standards like Cortisone Sodium Succinate-d4 is likely to expand into emerging research areas, including:

• Metabolomics research investigating steroid hormone pathways

• Environmental monitoring of pharmaceutical residues

• Sports anti-doping programs requiring highly sensitive and specific detection methods

• Personalized medicine approaches requiring precise quantification of endogenous and exogenous corticosteroids